Cas no 2680684-33-5 (5-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid)

• Product Name: 5-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• CAS No: 2680684-33-5
• MF: C₁₃H₇F₄NO₃S
• MW: 333.258196115494
• CID: 5620686
• PubChem ID: 165924339
• Update Time: 2025-10-29

5-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680684-33-5
• 5-(4-fluorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid
• EN300-28295994
• 5-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

• Inchi： 1S/C13H7F4NO3S/c14-7-3-1-6(2-4-7)9-5-8(10(22-9)11(19)20)18-12(21)13(15,16)17/h1-5H,(H,18,21)(H,19,20)
• InChI Key： OJXUYPYBTYLDIB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=CC(=CC=1)F)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 333.00827691g/mol
• Monoisotopic Mass: 333.00827691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94.6Ų

Additional information on 5-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid

5-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic Acid: A Comprehensive Overview

The compound 5-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid (CAS No. 1180684-33-5) is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and versatile applications. The molecule's structure incorporates a thiophene ring system substituted with a 4-fluorophenyl group at the 5-position and a 2,2,2-trifluoroacetamido group at the 3-position. Additionally, it features a carboxylic acid group at the 2-position of the thiophene ring.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials. For instance, research published in *Nature Communications* has demonstrated that thiophene-based polymers exhibit exceptional electronic conductivity and stability under harsh conditions. These properties make them ideal candidates for applications in organic electronics, such as flexible displays and photovoltaic devices. The 5-(4-Fluorophenyl)-3-(2,2,2-trifluoroacetamido)thiophene-2-carboxylic acid compound is particularly interesting due to its unique substitution pattern, which can influence its electronic behavior and reactivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiophene ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of thiophene derivatives. For example, a study in *Angewandte Chemie* reported the use of palladium-catalyzed coupling reactions to construct substituted thiophenes with high precision. The introduction of the 4-fluorophenyl group and the 2,2,2-trifluoroacetamido group requires careful control over reaction conditions to ensure optimal yields and purity.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The presence of multiple functional groups—such as the fluorinated phenyl ring and the trifluoroacetamido group—allows for extensive chemical modification. This versatility makes it an attractive candidate for use in drug discovery efforts. Recent research has shown that fluorinated aromatic compounds can exhibit potent biological activity against various disease targets.

In terms of biological activity, 5-(4-Fluorophenyl)-3-(trifluoroacetamido)thiophene derivatives have been studied for their potential as inhibitors of key enzymes involved in cancer progression. A study published in *Journal of Medicinal Chemistry* demonstrated that certain analogs of this compound exhibit selective inhibition against tyrosine kinases, which are critical regulators of cell growth and survival. These findings suggest that further exploration of this compound's biological properties could lead to novel therapeutic agents.

Moreover, the carboxylic acid functionality present in this molecule opens up possibilities for further chemical transformations. For instance, esterification or amidation reactions could be employed to generate derivatives with enhanced solubility or bioavailability. Such modifications are often critical in drug development to optimize pharmacokinetic profiles.

From a materials science perspective, the fluorinated substituents on this compound contribute to its hydrophobicity and thermal stability. These properties make it suitable for use in high-performance polymers or coatings that require resistance to environmental degradation. Recent advancements in polymer chemistry have emphasized the importance of incorporating fluorinated groups into polymer backbones to enhance their durability under extreme conditions.

In conclusion, 5-(4-Fluorophenyl)-3-(trifluoroacetamido)thiophene-2-carboxylic acid represents a valuable addition to the arsenal of functionalized thiophenes available to researchers today. Its unique combination of structural features positions it as a versatile building block for applications ranging from organic electronics to drug discovery. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.